Cas no 680993-47-9 (1,2,4-trifluoro-5-(prop-2-en-1-yl)benzene)

• Product Name: 1,2,4-trifluoro-5-(prop-2-en-1-yl)benzene
• CAS No: 680993-47-9
• MF: C₉H₇F₃
• MW: 172.147093057632
• CID: 3039462
• PubChem ID: 12134928
• Update Time: 2025-04-21

1,2,4-trifluoro-5-(prop-2-en-1-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 3-(2,4,5-trifluorophenyl)-1-propene
• 1,2,4-trifluoro-5-(prop-2-en-1-yl)benzene
• 1-allyl-2,4,5-trifluorobenzene
• EN300-1825940
• SCHEMBL1682063
• 680993-47-9

• Inchi： 1S/C9H7F3/c1-2-3-6-4-8(11)9(12)5-7(6)10/h2,4-5H,1,3H2
• InChI Key： QLCMQJLKFJPPIT-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1CC=C)F)F

Computed Properties

• Exact Mass: 172.05000
• Monoisotopic Mass: 172.04998471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 2.83240

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes